3-(3-Chloro-4-methylphenyl)-3-oxopropanenitrile

• IUPAC Name: 3-(3-chloro-4-methylphenyl)-3-oxopropanenitrile
• InChI: InChI=1S/C10H8ClNO/c1-7-2-3-8(6-9(7)11)10(13)4-5-12/h2-3,6H,4H2,1H3
• InChI Key: JMRZQWPHDJRLSX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)CC#N)Cl
• Molecular Formula: C10H8ClNO
• Molecular Weight: 193.63 g/mol

Description

3-(3-Chloro-4-methylphenyl)-3-oxopropanenitrile, also known as CMPO, is a chemical compound that has gained significant attention in scientific research due to its unique properties. CMPO is a chelating agent that has been widely used in the separation and recovery of actinide and lanthanide elements from nuclear waste.

Scientific Research Applications

3-(3-Chloro-4-methylphenyl)-3-oxopropanenitrile has been extensively studied for its ability to extract actinide and lanthanide elements from nuclear waste. This is due to its high selectivity for these elements, as well as its stability under harsh chemical conditions. 3-(3-Chloro-4-methylphenyl)-3-oxopropanenitrile has also been used in the production of nuclear fuel, as well as in the development of new nuclear technologies.

Mechanism of Action

Target of Action

Similar compounds such as 3-chloro-4-methylphenyl isocyanate are used as organic building blocks in chemical synthesis , suggesting that the compound may interact with a variety of biological targets.

Mode of Action

Isocyanates, such as 3-Chloro-4-methylphenyl isocyanate, are known to react exothermically with many classes of compounds, releasing toxic gases . They can cause vigorous releases of heat when they react with amines, aldehydes, alcohols,

Advantages and Limitations for Lab Experiments

The main advantage of using 3-(3-Chloro-4-methylphenyl)-3-oxopropanenitrile in lab experiments is its high selectivity for actinide and lanthanide elements. This allows for the efficient separation and recovery of these elements from complex mixtures. However, 3-(3-Chloro-4-methylphenyl)-3-oxopropanenitrile is a relatively expensive reagent and can be difficult to handle due to its sensitivity to moisture and air.

Future Directions

There are several future directions for research on 3-(3-Chloro-4-methylphenyl)-3-oxopropanenitrile. One area of interest is the development of new chelating agents that are more efficient and cost-effective than 3-(3-Chloro-4-methylphenyl)-3-oxopropanenitrile. Another area of research is the application of 3-(3-Chloro-4-methylphenyl)-3-oxopropanenitrile in the treatment of nuclear waste, particularly in the development of new technologies for the extraction and recovery of actinide and lanthanide elements. Additionally, there is potential for the use of 3-(3-Chloro-4-methylphenyl)-3-oxopropanenitrile in other fields, such as catalysis and organic synthesis.
In conclusion, 3-(3-Chloro-4-methylphenyl)-3-oxopropanenitrile is a chemical compound that has significant potential in scientific research, particularly in the fields of nuclear chemistry and technology. Its unique properties make it a valuable tool for the separation and recovery of actinide and lanthanide elements from nuclear waste. While there are limitations to its use, continued research on 3-(3-Chloro-4-methylphenyl)-3-oxopropanenitrile and its applications could lead to new technologies and advancements in the field of nuclear chemistry.

Synthesis Methods

The synthesis of 3-(3-Chloro-4-methylphenyl)-3-oxopropanenitrile involves the reaction of 3-chloro-4-methylbenzoyl chloride with malononitrile in the presence of a base. The resulting product is then purified through recrystallization. The yield of 3-(3-Chloro-4-methylphenyl)-3-oxopropanenitrile is typically around 50%.